Cas no 206659-00-9 (1-Naphthalenesulfonicacid, 8-(phenylamino)-, ammonium salt, hydrate(1:1:?))

1-Naphthalenesulfonicacid, 8-(phenylamino)-, ammonium salt, hydrate(1:1:?) structure
206659-00-9 structure
Product Name:1-Naphthalenesulfonicacid, 8-(phenylamino)-, ammonium salt, hydrate(1:1:?)
CAS No:206659-00-9
MF:C16H18N2O4S
MW:334.390122890472
MDL:MFCD07809526
CID:252388
PubChem ID:24852984
Update Time:2025-09-27

1-Naphthalenesulfonicacid, 8-(phenylamino)-, ammonium salt, hydrate(1:1:?) Chemical and Physical Properties

Names and Identifiers

    • 1-Naphthalenesulfonicacid, 8-(phenylamino)-, ammonium salt, hydrate(1:1:?)
    • 8-anilinonaphthalene-1-sulfonic acid,azane,hydrate
    • Ammonium 8-(phenylamino)naphthalene-1-sulfonate xhydrate
    • 8-Anilino-1-naphthalenesulfonic acid ammonium salt hydrate
    • 8-ANILINO-1-NAPHTHALENESULFONIC ACID AMMONIUM SALT HYDRATE, 97
    • azanium;8-anilinonaphthalene-1-sulfonate;hydrate
    • SB83412
    • 206659-00-9
    • AMMONIUM 8-(PHENYLAMINO)NAPHTHALENE-1-SULFONATE HYDRATE
    • MDL: MFCD07809526
    • Inchi: 1S/C16H13NO3S.H3N.H2O/c18-21(19,20)15-11-5-7-12-6-4-10-14(16(12)15)17-13-8-2-1-3-9-13;;/h1-11,17H,(H,18,19,20);1H3;1H2
    • InChI Key: WCSOAGYLOWUTAG-UHFFFAOYSA-N
    • SMILES: S(C1C=CC=C2C=CC=C(C2=1)NC1C=CC=CC=1)(=O)(=O)[O-].O.[NH4+]

Computed Properties

  • Exact Mass: 334.09900
  • Monoisotopic Mass: 334.09872823g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 3
  • Complexity: 439
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 79.6Ų

Experimental Properties

  • Color/Form: Crystallization. It is hygroscopic. Sensitive to light.
  • Density: Not available
  • Melting Point: 242-244 °C (lit.)
  • Boiling Point: 582.9℃ at 760mmHg
  • Flash Point: 306.3℃
  • PSA: 87.25000
  • LogP: 5.24350
  • Solubility: It shows strong fluorescence in organic solvents, but no fluorescence in aqueous solutions.
  • Vapor Pressure: Not available

1-Naphthalenesulfonicacid, 8-(phenylamino)-, ammonium salt, hydrate(1:1:?) Security Information

  • Signal Word:warning
  • Hazard Statement: H303+H313+H333
  • Warning Statement: P264+P280+P305+P351+P338+P337+P313
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Safety Instruction: S26-S37/39
  • Hazardous Material Identification: Xn
  • Risk Phrases:R22; R36/37/38
  • Safety Term:S26;S37/39
  • Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

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1-Naphthalenesulfonicacid, 8-(phenylamino)-, ammonium salt, hydrate(1:1:?) Suppliers

Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
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(CAS:206659-00-9)8-Anilino-2-naphthalenesulfonic Acid ammonium salt
Order Number:G99010017
Stock Status:in Stock
Quantity:100g;500g;1kg
Purity:98%
Pricing Information Last Updated:Monday, 4 August 2025 16:35
Price ($):inquiry
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Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
(CAS:206659-00-9)8-Anilino-2-naphthalenesulfonic Acid ammonium salt
G99010017
Purity:98%
Quantity:100g;500g;1kg
Price ($):Inquiry
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